1-(4-fluorophenyl)-1H-pyrazolo[4,3-b]pyridine

• Molecular Formula: C12H8FN3
• Molecular Weight: 213.21 g/mol
• IUPAC Name: 1-(4-fluorophenyl)pyrazolo[4,3-b]pyridine
• InChI: InChI=1S/C12H8FN3/c13-9-3-5-10(6-4-9)16-12-2-1-7-14-11(12)8-15-16/h1-8H
• InChI Key: AQTWNMJITGUPQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=NN2C3=CC=C(C=C3)F)N=C1

Description

1-(4-fluorophenyl)-1H-pyrazolo[4,3-b]pyridine is a useful research compound. Its molecular formula is C12H8FN3 and its molecular weight is 213.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 500-mL round-bottomed flask was added 4-fluorophenylhydrazine hydrochloride (18.9 g, 116 mmol), 3-fluoro-2-formylpyridine (14.2 g, 113 mmol), K2CO3 (47.0 g, 340 mmol), and DMF (150 mL). The slurry was heated to 120° C. in an oil bath for 41 hours at which point the reaction mixture was cooled and poured into 1.2 L of H2O. The tan precipitate was collected via vacuum filtration and washed with 3×H2O. The solid was dissolved in CH2Cl2 and the resulting solution was washed with brine, dried over Na2SO4, filtered, and concentrated under reduced pressure to give a brown solid. The solid was triturated with 200 mL of 9:1 hexanes:EtOAc and dried to provide 1-(4-fluorophenyl)-1H-pyrazolo[4,3-b]pyridine (16.3 g, 68%) as a tan powder. MS: (ES) m/z calculated for C12H9FN3 [M+H]+ 214.1, found 214.1.